Cas no 96107-01-6 (3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)-)

3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)- structure
96107-01-6 structure
Product Name:3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)-
CAS No:96107-01-6
MF:C11H9F3O
MW:214.183773756027
CID:2819617
PubChem ID:69590228
Update Time:2025-04-21

3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-Trifluoro-4-(4-methylphenyl)but-3-en-2-one
    • 1,1,1-Trifluoro-4-(4-methylphenyl)-3-buten-2-one
    • DTXSID50740964
    • 3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)-
    • 96107-01-6
    • Inchi: 1S/C11H9F3O/c1-8-2-4-9(5-3-8)6-7-10(15)11(12,13)14/h2-7H,1H3
    • InChI Key: AFQXILVHSUYOPK-UHFFFAOYSA-N
    • SMILES: FC(C(C=CC1C=CC(C)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 214.06054939Da
  • Monoisotopic Mass: 214.06054939Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų
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